Cas no 63931-91-9 (1H-1,2,4-Benzotriazepine-3-carboxamide,N,N-diethyl-4,5-dihydro-5-oxo-4-phenyl-)

• Product Name: 1H-1,2,4-Benzotriazepine-3-carboxamide,N,N-diethyl-4,5-dihydro-5-oxo-4-phenyl-
• CAS No: 63931-91-9
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 518092
• Update Time: 2026-04-29

1H-1,2,4-Benzotriazepine-3-carboxamide,N,N-diethyl-4,5-dihydro-5-oxo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Benzotriazepine-3-carboxamide,N,N-diethyl-4,5-dihydro-5-oxo-4-phenyl-
• N,N-diethyl-5-oxo-4-phenyl-1H-1,2,4-benzotriazepine-3-carboxamide

Computed Properties

• Exact Mass: 336.1588
• Monoisotopic Mass: 336.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.21
• Boiling Point: 489.5°Cat760mmHg
• Flash Point: 249.8°C
• Refractive Index: 1.624
• PSA: 65.01